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Compound of Interest

Compound Name: TWEAK-Fn14-IN-1

Cat. No.: B15583258

For Researchers, Scientists, and Drug Development Professionals

The TWEAK/Fn14 signaling pathway is a critical regulator of diverse cellular processes, including inflammation, proliferation, migration, and apoptosis

compelling target for therapeutic intervention. This guide provides an objective comparison of TWEAK-Fn14-IN-1, a small molecule inhibitor of this pa

data.

Overview of the TWEAK/Fn14 Signaling Pathway
The cytokine TWEAK (TNF-like weak inducer of apoptosis) binds to its receptor, Fn14 (Fibroblast growth factor-inducible 14), initiating a signaling cas

associated factors (TRAFs) to the intracellular domain of Fn14, which in turn activates downstream signaling pathways, most notably the canonical an

These pathways regulate the expression of a wide array of genes involved in inflammation, cell survival, and tissue remodeling.[1]

digraph "TWEAK_Fn14_Signaling_Pathway" {

  graph [fontname="Arial", fontsize=12, labelloc="t", label="TWEAK/Fn14 Signaling Pathway", rankdir="TB", spli

  node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F

  edge [fontname="Arial", fontsize=10, color="#5F6368"];

TWEAK [label="TWEAK", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Fn14 [label="Fn14 Receptor", fillcolor="#4285

fillcolor="#FBBC05", fontcolor="#202124"]; NFkB [label="NF-κB Pathway\n(Canonical & Non-Canonical)", fillcolo

Pathway", fillcolor="#34A853", fontcolor="#FFFFFF"]; Gene_Expression [label="Gene Expression\n(Inflammation, P

fillcolor="#EA4335", fontcolor="#FFFFFF"];

TWEAK -> Fn14 [label="Binding & Trimerization"]; Fn14 -> TRAFs [label="Recruitment"]; TRAFs -> NFkB; TRAFs -> 

Gene_Expression; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry.

Contact

Address: 3281 E Guasti R

Ontario, CA 91761, Unite

Phone: (601) 213-4426

Email: info@benchchem.
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